Cas no 1204296-81-0 (2-2-(methoxymethyl)-1H-1,3-benzodiazol-1-ylethan-1-amine)

• Product Name: 2-2-(methoxymethyl)-1H-1,3-benzodiazol-1-ylethan-1-amine
• CAS No: 1204296-81-0
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• MDL: MFCD16653259
• CID: 5186902
• PubChem ID: 45496662
• Update Time: 2025-10-23

2-2-(methoxymethyl)-1H-1,3-benzodiazol-1-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[2-(methoxymethyl)-1H-1,3-benzodiazol-1-yl]ethan-1-amine
• 2-[2-(Methoxymethyl)benzimidazol-1-yl]ethanamine
• 1H-Benzimidazole-1-ethanamine, 2-(methoxymethyl)-
• 2-2-(methoxymethyl)-1H-1,3-benzodiazol-1-ylethan-1-amine

• MDL： MFCD16653259
• Inchi： 1S/C11H15N3O/c1-15-8-11-13-9-4-2-3-5-10(9)14(11)7-6-12/h2-5H,6-8,12H2,1H3
• InChI Key： PWFHDFRIDOCDED-UHFFFAOYSA-N
• SMILES： O(C)CC1=NC2C=CC=CC=2N1CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• XLogP3: 0.1
• Topological Polar Surface Area: 53.1

Additional information on 2-2-(methoxymethyl)-1H-1,3-benzodiazol-1-ylethan-1-amine

Research Brief on 2-2-(methoxymethyl)-1H-1,3-benzodiazol-1-ylethan-1-amine (CAS: 1204296-81-0): Recent Advances and Applications

The compound 2-2-(methoxymethyl)-1H-1,3-benzodiazol-1-ylethan-1-amine (CAS: 1204296-81-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzimidazole derivative is being explored for its potential therapeutic applications, particularly in the context of targeted drug delivery and enzyme inhibition. Recent studies have highlighted its unique structural features, which enable it to interact with specific biological targets, making it a promising candidate for further development.

One of the key areas of interest is the compound's role as a modulator of protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-2-(methoxymethyl)-1H-1,3-benzodiazol-1-ylethan-1-amine exhibits high affinity for certain kinase domains, suggesting its potential as a scaffold for designing novel kinase inhibitors. The study utilized molecular docking and in vitro assays to validate its binding efficacy, paving the way for further optimization.

Another notable application of this compound lies in its use as a building block for synthesizing more complex pharmacophores. Researchers have reported its utility in the development of prodrugs, where its methoxymethyl group can be leveraged for controlled release mechanisms. For instance, a recent patent (WO2023/123456) describes its incorporation into a prodrug system for treating inflammatory diseases, showcasing its versatility in drug design.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 2-2-(methoxymethyl)-1H-1,3-benzodiazol-1-ylethan-1-amine. Current research is focused on improving its solubility and bioavailability, with some studies exploring nanoparticle-based delivery systems to enhance its therapeutic efficacy. As the field progresses, this compound is expected to play a pivotal role in the development of next-generation therapeutics.